Cas no 885266-80-8 (1-Carbamoylmethyl-6-indolecarboxylic acid)

• Product Name: 1-Carbamoylmethyl-6-indolecarboxylic acid
• CAS No: 885266-80-8
• MF: C₁₁H₁₀N₂O₃
• MW: 218.20870256424
• MDL: MFCD06657682
• CID: 1071738
• PubChem ID: 24720961
• Update Time: 2025-11-02

1-Carbamoylmethyl-6-indolecarboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-Carbamoylmethyl-6-indolecarboxylic acid
• 1-(2-amino-2-oxoethyl)indole-6-carboxylic acid
• AKOS013061262
• 1-(2-amino-2-oxoethyl)-1H-indole-6-carboxylic acid
• 1-Carbamoylmethyl-6-indolecarboxylicacid
• 1-(carbamoylmethyl)-1H-indole-6-carboxylic acid
• 885266-80-8
• DTXSID801229734
• DB-363498
• 1-Carbamoylmethylindole-6-carboxylic acid

• MDL： MFCD06657682
• Inchi： 1S/C11H10N2O3/c12-10(14)6-13-4-3-7-1-2-8(11(15)16)5-9(7)13/h1-5H,6H2,(H2,12,14)(H,15,16)
• InChI Key： SLQGXSJFDQXMTN-UHFFFAOYSA-N
• SMILES： O=C(CN1C=CC2C=CC(C(=O)O)=CC1=2)N

Computed Properties

• Exact Mass: 218.06900
• Monoisotopic Mass: 218.06914219g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 306
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 85.3Ų

Experimental Properties

• PSA: 85.32000
• LogP: 1.52510

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indolecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indolecarboxylic acids and derivatives Indolecarboxylic acids

Additional information on 1-Carbamoylmethyl-6-indolecarboxylic acid

1-Carbamoylmethyl-6-indolecarboxylic Acid (CAS 885266-80-8): A Comprehensive Overview

1-Carbamoylmethyl-6-indolecarboxylic acid (CAS 885266-80-8) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This indole derivative is characterized by its unique molecular structure, combining a carboxylic acid functional group with a carbamoylmethyl substituent. The compound's indole core makes it particularly interesting for medicinal chemistry applications, as this structural motif is prevalent in many biologically active molecules.

Recent studies highlight the growing importance of 1-Carbamoylmethyl-6-indolecarboxylic acid derivatives in drug discovery programs. Researchers are particularly interested in its potential as a building block for novel therapeutic agents, especially in the development of kinase inhibitors and anti-inflammatory compounds. The presence of both carboxylic acid and carbamoyl functional groups allows for versatile chemical modifications, making this compound valuable for structure-activity relationship studies.

The synthesis of 1-Carbamoylmethyl-6-indolecarboxylic acid typically involves multi-step organic transformations starting from commercially available indole precursors. Modern synthetic approaches emphasize green chemistry principles, with researchers developing more efficient catalytic methods to produce this compound with higher yields and reduced environmental impact. These advancements align with current industry trends toward sustainable pharmaceutical manufacturing.

Analytical characterization of CAS 885266-80-8 employs advanced techniques including NMR spectroscopy, mass spectrometry, and HPLC purity analysis. The compound typically appears as a white to off-white crystalline powder with specific solubility characteristics that are crucial for its various applications. Stability studies indicate that proper storage conditions (typically cool and dry environments) are essential for maintaining the compound's integrity over extended periods.

In biochemical applications, 1-Carbamoylmethyl-6-indolecarboxylic acid serves as a valuable intermediate for the preparation of more complex molecules. Its structural features make it particularly useful in the design of enzyme inhibitors and receptor modulators. Recent patent literature reveals growing interest in this compound's derivatives for potential therapeutic applications in metabolic disorders and neurological conditions.

The global market for indole-based pharmaceutical intermediates like 1-Carbamoylmethyl-6-indolecarboxylic acid has shown steady growth, driven by increasing R&D investments in drug discovery. Suppliers typically offer this compound in various quantities, from milligram-scale for research purposes to kilogram quantities for industrial applications. Pricing trends reflect the compound's purity grade and the scale of production, with custom synthesis services becoming increasingly available.

Quality control standards for CAS 885266-80-8 have become more stringent in recent years, with pharmaceutical-grade material requiring extensive documentation of synthetic pathways, impurity profiles, and stability data. Regulatory compliance has become a key consideration for manufacturers, particularly those supplying to the pharmaceutical industry where Good Manufacturing Practice (GMP) standards apply.

Emerging research directions for 1-Carbamoylmethyl-6-indolecarboxylic acid derivatives include their potential application in materials science. The compound's ability to form stable complexes with metal ions has sparked interest in developing novel functional materials. Additionally, its fluorescence properties are being explored for sensor applications, opening new avenues beyond traditional pharmaceutical uses.

Safety considerations for handling 1-Carbamoylmethyl-6-indolecarboxylic acid follow standard laboratory protocols for organic compounds. While not classified as highly hazardous, appropriate personal protective equipment is recommended when working with this material. Material Safety Data Sheets (MSDS) provide detailed handling instructions, including information about proper ventilation and first aid measures.

The future outlook for CAS 885266-80-8 appears promising, with ongoing research continuously uncovering new potential applications. As synthetic methodologies improve and our understanding of structure-activity relationships deepens, this compound is likely to maintain its importance in medicinal chemistry and related fields. The development of more efficient synthetic routes and novel derivatives will probably drive further interest in this versatile building block.